molecular formula C8H17O4PS2 B101915 1-Diethoxyphosphinothioylsulfanylethyl acetate CAS No. 18327-68-9

1-Diethoxyphosphinothioylsulfanylethyl acetate

Cat. No. B101915
CAS RN: 18327-68-9
M. Wt: 272.3 g/mol
InChI Key: OWUNMPJBOUOTHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Diethoxyphosphinothioylsulfanylethyl acetate, also known as DTPS, is a chemical compound that has been extensively studied for its potential applications in scientific research. DTPS is a phosphorus-containing compound that has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for a range of research applications.

Mechanism Of Action

1-Diethoxyphosphinothioylsulfanylethyl acetate has been shown to exert its effects through a variety of mechanisms, including the inhibition of certain enzymes and the modulation of cellular signaling pathways. These mechanisms have been implicated in a range of physiological processes, including inflammation, cell proliferation, and apoptosis.

Biochemical And Physiological Effects

1-Diethoxyphosphinothioylsulfanylethyl acetate has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. These effects have been attributed to the compound's ability to modulate cellular signaling pathways and inhibit certain enzymes.

Advantages And Limitations For Lab Experiments

One of the major advantages of using 1-Diethoxyphosphinothioylsulfanylethyl acetate in scientific research is its ability to exhibit a range of biochemical and physiological effects. This makes it a promising candidate for the development of new drugs and therapies. However, one of the limitations of using 1-Diethoxyphosphinothioylsulfanylethyl acetate in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are a number of potential future directions for research on 1-Diethoxyphosphinothioylsulfanylethyl acetate, including the development of new drugs and therapies for a range of diseases and conditions, the investigation of the compound's potential toxicity, and the exploration of its potential applications in other fields, such as materials science and nanotechnology.
In conclusion, 1-Diethoxyphosphinothioylsulfanylethyl acetate is a promising candidate for a range of scientific research applications, with a variety of potential biochemical and physiological effects. While there are some limitations to its use in lab experiments, the compound's potential for the development of new drugs and therapies makes it an exciting area of research for the future.

Synthesis Methods

1-Diethoxyphosphinothioylsulfanylethyl acetate can be synthesized through a multistep reaction process that involves the reaction of ethyl acetoacetate with phosphorus pentasulfide, followed by the addition of diethyl chlorophosphate. The resulting product is then treated with sodium ethoxide to yield 1-Diethoxyphosphinothioylsulfanylethyl acetate.

Scientific Research Applications

1-Diethoxyphosphinothioylsulfanylethyl acetate has been studied for its potential applications in a range of scientific research fields, including biochemistry, pharmacology, and toxicology. One of the most promising areas of research for 1-Diethoxyphosphinothioylsulfanylethyl acetate is in the development of new drugs and therapies for a variety of diseases and conditions.

properties

CAS RN

18327-68-9

Product Name

1-Diethoxyphosphinothioylsulfanylethyl acetate

Molecular Formula

C8H17O4PS2

Molecular Weight

272.3 g/mol

IUPAC Name

1-diethoxyphosphinothioylsulfanylethyl acetate

InChI

InChI=1S/C8H17O4PS2/c1-5-10-13(14,11-6-2)15-8(4)12-7(3)9/h8H,5-6H2,1-4H3

InChI Key

OWUNMPJBOUOTHF-UHFFFAOYSA-N

SMILES

CCOP(=S)(OCC)SC(C)OC(=O)C

Canonical SMILES

CCOP(=S)(OCC)SC(C)OC(=O)C

synonyms

Phosphorodithioic acid O,O-diethyl S-(1-acetoxyethyl) ester

Origin of Product

United States

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